Cas no 2248220-41-7 ((2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine)

• Product Name: (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine
• CAS No: 2248220-41-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5902656
• PubChem ID: 137937544
• Update Time: 2025-10-30

(2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248220-41-7
• EN300-6505320
• (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine

• Inchi： 1S/C10H21NO/c1-8(6-11)4-9-5-10(2,3)7-12-9/h8-9H,4-7,11H2,1-3H3/t8-,9?/m1/s1
• InChI Key： BPQBWQGPSQCYIU-VEDVMXKPSA-N
• SMILES： O1CC(C)(C)CC1C[C@@H](C)CN

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine

Comprehensive Overview of (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine (CAS No. 2248220-41-7): Properties, Applications, and Research Insights

The compound (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine (CAS No. 2248220-41-7) is a chiral amine derivative with a unique structural framework, combining an oxolane (tetrahydrofuran) ring and a branched alkyl chain. Its molecular formula, C₁₁H₂₁NO, and stereospecific (2R) configuration make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers are increasingly interested in this compound due to its potential role in asymmetric catalysis, drug discovery, and flavor/fragrance applications.

In recent years, the demand for chiral building blocks like (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine has surged, driven by advancements in enantioselective synthesis and green chemistry. This compound's oxolane moiety enhances solubility and bioavailability, making it attractive for designing central nervous system (CNS) therapeutics. Notably, its low toxicity profile and structural versatility align with the industry's shift toward sustainable and safer chemical alternatives.

The synthesis of CAS No. 2248220-41-7 typically involves stereocontrolled reactions, such as asymmetric hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control. A 2023 study highlighted its utility in constructing β-amino acid derivatives, which are pivotal in peptidomimetics and biodegradable polymers.

From an SEO perspective, users frequently search for "CAS 2248220-41-7 supplier," "(2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine uses," and "chiral amine synthesis." These queries reflect growing interest in custom synthesis and scalable production methods. The compound's relevance to AI-driven drug design and machine learning in chemistry further amplifies its visibility in scientific databases.

Environmental considerations are also paramount. The 4,4-dimethyloxolan segment of this amine may contribute to biodegradability, a hot topic in EU REACH compliance discussions. Regulatory agencies emphasize structure-activity relationship (SAR) studies to assess ecological impact, which could position this compound favorably in green manufacturing initiatives.

In conclusion, (2R)-3-(4,4-Dimethyloxolan-2-yl)-2-methylpropan-1-amine represents a convergence of innovation and sustainability in modern chemistry. Its applications span pharmaceutical intermediates, material science, and beyond, with ongoing research exploring its full potential. As industries prioritize chiral specificity and eco-friendly processes, this compound is poised to play a pivotal role in future scientific breakthroughs.